molecular formula C15H22O B14829617 2-Cyclopropoxy-1,4-diisopropylbenzene

2-Cyclopropoxy-1,4-diisopropylbenzene

Cat. No.: B14829617
M. Wt: 218.33 g/mol
InChI Key: KJOKIVKRCCJYOV-UHFFFAOYSA-N
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Description

The compound 2-Cyclopropoxy-1,4-diisopropylbenzene is an aromatic ether featuring a cyclopropoxy substituent at the 2-position and isopropyl groups at the 1- and 4-positions of the benzene ring. Such structures are of interest in organic synthesis, materials science, and pharmaceutical research due to their steric and electronic properties.

Properties

Molecular Formula

C15H22O

Molecular Weight

218.33 g/mol

IUPAC Name

2-cyclopropyloxy-1,4-di(propan-2-yl)benzene

InChI

InChI=1S/C15H22O/c1-10(2)12-5-8-14(11(3)4)15(9-12)16-13-6-7-13/h5,8-11,13H,6-7H2,1-4H3

InChI Key

KJOKIVKRCCJYOV-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC(=C(C=C1)C(C)C)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-1,4-diisopropylbenzene typically involves the alkylation of 1,4-diisopropylbenzene with cyclopropyl alcohol in the presence of a strong acid catalyst. The reaction conditions often include elevated temperatures and an inert atmosphere to prevent oxidation. The general reaction scheme is as follows:

    Alkylation Reaction:

Industrial Production Methods

In an industrial setting, the production of 2-Cyclopropoxy-1,4-diisopropylbenzene may involve continuous flow reactors to ensure consistent product quality and yield. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency of the process. Additionally, purification steps such as distillation and recrystallization are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-1,4-diisopropylbenzene can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the cyclopropoxy group to a hydroxyl group.

    Substitution: Electrophilic aromatic substitution reactions can introduce additional functional groups onto the benzene ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions, respectively.

Major Products Formed

    Oxidation: Formation of cyclopropanone derivatives or carboxylic acids.

    Reduction: Formation of 2-hydroxy-1,4-diisopropylbenzene.

    Substitution: Formation of halogenated or nitrated derivatives of 2-Cyclopropoxy-1,4-diisopropylbenzene.

Scientific Research Applications

2-Cyclopropoxy-1,4-diisopropylbenzene has several applications in scientific research, including:

    Chemistry: Used as a precursor in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

    Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and analgesic effects.

    Industry: Utilized in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1,4-diisopropylbenzene involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group can participate in hydrogen bonding and hydrophobic interactions, influencing the compound’s binding affinity and specificity. The isopropyl groups contribute to the compound’s lipophilicity, affecting its solubility and distribution within biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence exclusively describes caffeic acid (3,4-Dihydroxybenzeneacrylic acid) , which is structurally and functionally unrelated to 2-Cyclopropoxy-1,4-diisopropylbenzene . Key discrepancies include:

Property 2-Cyclopropoxy-1,4-diisopropylbenzene Caffeic Acid (from )
Core Structure Benzene with ether/isopropyl groups Phenolic acid with acrylic acid chain
Functional Groups Cyclopropoxy, isopropyl 3,4-Dihydroxyphenyl, carboxylic acid
Physical State Unknown Yellow crystals
Applications Not specified Pharmacological, food/cosmetic research

The lack of data on 2-Cyclopropoxy-1,4-diisopropylbenzene or its analogs (e.g., other aryl ethers or substituted benzenes) in the provided evidence precludes a meaningful comparison. For instance, critical parameters like reactivity, solubility, stability, or synthetic utility cannot be analyzed without references .

Critical Limitations of the Evidence

  • The provided material focuses on caffeic acid, a polyphenol with distinct applications (e.g., antioxidants, supplements) unrelated to the target compound.
  • No data on 2-Cyclopropoxy-1,4-diisopropylbenzene’s synthesis, properties, or analogs are included.
  • The requirement for diversified references and professional/authoritative sources cannot be met due to the absence of relevant data.

Recommendations

To address the query accurately, the following steps are necessary:

Provide peer-reviewed articles or patents describing 2-Cyclopropoxy-1,4-diisopropylbenzene ’s synthesis, characterization, or applications.

Include data on structurally similar compounds (e.g., 2-methoxy-1,4-diisopropylbenzene , 2-ethoxy-1,4-diisopropylbenzene ) for comparative analysis.

Supply physicochemical data (e.g., melting point, solubility, spectral profiles) for the target compound.

Without such evidence, the requested article cannot be generated in a professional or authoritative manner.

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